2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-2-pyridinylacetamide

• IUPAC Name: 2-(6-chloro-3-oxo-1,4-benzoxazin-4-yl)-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C15H12ClN3O3/c16-10-4-5-12-11(7-10)19(15(21)9-22-12)8-14(20)18-13-3-1-2-6-17-13/h1-7H,8-9H2,(H,17,18,20)
• InChI Key: BVCJFQGFCHMBFP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)C=CC(=C2)Cl)CC(=O)NC3=CC=CC=N3
• Molecular Formula: C15H12ClN3O3
• DSSTOX Substance ID: DTXSID301324369
• Molecular Weight: 317.72 g/mol
• Solubility: 17 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 879057-38-2

Description

2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-2-pyridinylacetamide is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-2-pyridinylacetamide is not fully understood. However, it is believed to act by inhibiting various signaling pathways involved in cell growth and inflammation. It has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been found to inhibit the activity of AKT, a protein kinase that is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In cancer cells, it has been found to induce apoptosis, inhibit cell growth, and reduce the expression of various oncogenes. In neurons, it has been found to protect against oxidative stress and reduce inflammation. In animal models, it has been found to reduce tumor growth and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-2-pyridinylacetamide in lab experiments is its potential to inhibit the growth of cancer cells and induce apoptosis. This makes it a promising candidate for cancer research. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-2-pyridinylacetamide. One direction is to study its potential applications in other diseases, such as cardiovascular disease and diabetes. Another direction is to study its potential as a drug candidate, including its pharmacokinetics and toxicity. Additionally, further research is needed to fully understand the mechanism of action of this compound.

Scientific Research Applications

2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-2-pyridinylacetamide has been studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, it has been found to protect neurons from oxidative stress and reduce inflammation. Inflammation is a common symptom in many diseases, and this compound has been found to have anti-inflammatory effects.